Cas no 868528-95-4 (4-(N,N-Bis(tert-butoxycarbonyl)amino)cyclohexanone)

• Product Name: 4-(N,N-Bis(tert-butoxycarbonyl)amino)cyclohexanone
• CAS No: 868528-95-4
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 826918
• Update Time: 2023-08-03

4-(N,N-Bis(tert-butoxycarbonyl)amino)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-bis(tert-butoxycarbonyl)amino)cyclohexanone
• 4-[Bis(tert-butyloxycarbonyl)amino]cyclohexanone
• 4-(N,N-Bis(tert-butoxycarbonyl)amino)cyclohexanone

• Inchi： 1S/C16H27NO5/c1-15(2,3)21-13(19)17(14(20)22-16(4,5)6)11-7-9-12(18)10-8-11/h11H,7-10H2,1-6H3
• InChI Key： LCEPXCFIENMIGB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(=O)OC(C)(C)C)C1CCC(CC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• Topological Polar Surface Area: 72.9